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Compound of Interest

Compound Name: 3-Iodobenzonitrile

Cat. No.: B1295488 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of 3-Iodobenzonitrile (CAS No. 69113-59-

3), a key building block in organic synthesis and drug discovery.[1][2] This document is

intended for researchers, scientists, and drug development professionals, offering a centralized

resource on its chemical properties, synthesis, purification, and applications.

Core Properties and Safety Information
3-Iodobenzonitrile is a halogenated aromatic nitrile that presents as a white to light yellow or

dark green powder or crystalline solid.[3] Its unique molecular structure, featuring an iodine

atom and a nitrile group on a benzene ring, makes it a valuable intermediate in a variety of

chemical transformations.[1]

Physicochemical Properties
A summary of the key physicochemical properties of 3-Iodobenzonitrile is presented in Table

1.
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Property Value Reference(s)

CAS Number 69113-59-3 [1][2][4]

Molecular Formula C₇H₄IN [1][4]

Molecular Weight 229.02 g/mol [1][4]

Melting Point 40-43 °C (lit.) [4]

Boiling Point 260.1 ± 23.0 °C (Predicted)

Density 1.91 ± 0.1 g/cm³ (Predicted)

Flash Point >230 °F (>110 °C) [4]

Appearance
White to light yellow to dark

green powder/crystal
[3]

InChI Key
BGARPMGQRREXLN-

UHFFFAOYSA-N
[4]

SMILES Ic1cccc(c1)C#N [4]

Safety and Handling
3-Iodobenzonitrile is classified as harmful if swallowed, in contact with skin, or if inhaled, and

causes skin and serious eye irritation.[5][6] It may also cause respiratory irritation.[5][6]

Prolonged or repeated exposure if swallowed can cause damage to the thyroid.[6] It is very

toxic to aquatic life.[6]

Hazard Statements: H301+H311+H331 (Toxic if swallowed, in contact with skin or if inhaled),

H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause

respiratory irritation), H372 (Causes damage to organs through prolonged or repeated

exposure), H400 (Very toxic to aquatic life).[3][6]

Precautionary Statements: P260 (Do not breathe dust), P261 (Avoid breathing

dust/fume/gas/mist/vapors/spray), P271 (Use only outdoors or in a well-ventilated area), P280

(Wear protective gloves/protective clothing/eye protection/face protection), P301+P310+P330

(IF SWALLOWED: Immediately call a POISON CENTER or doctor. Rinse mouth),

P302+P352+P312 (IF ON SKIN: Wash with plenty of water and soap. Call a POISON CENTER
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or doctor if you feel unwell), P304+P340+P311 (IF INHALED: Remove person to fresh air and

keep comfortable for breathing. Call a POISON CENTER or doctor), P403+P233 (Store in a

well-ventilated place. Keep container tightly closed).[3][5][6]

Appropriate personal protective equipment (PPE), including gloves, eye protection, and a dust

mask (type N95 or equivalent), should be worn when handling this compound.[4] It should be

stored in a dry, cool, and well-ventilated place, with the container kept tightly closed and

protected from direct sunlight.[5]

Experimental Protocols
Synthesis of 3-Iodobenzonitrile via Diazotization
A common method for the synthesis of 3-Iodobenzonitrile is the diazotization of 3-

aminobenzonitrile followed by an iodination reaction.[2]

Materials:

3-aminobenzonitrile

tert-butyl nitrite

Iodine

Anhydrous acetonitrile

Saturated sodium thiosulfate solution

Ethyl acetate (EtOAc)

Magnesium sulfate (MgSO₄)

Procedure:

In a reaction vessel, dissolve 3-aminobenzonitrile (1.5 mmol) in anhydrous acetonitrile (10

mL).

In a separate flask, prepare a solution of tert-butyl nitrite (63.5 mmol) and iodine (1.5 mmol)

in anhydrous acetonitrile (10 mL).
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At room temperature, add the tert-butyl nitrite and iodine solution to the 3-aminobenzonitrile

solution.

Heat the reaction mixture at 60°C for 25 minutes.

After cooling, add saturated sodium thiosulfate solution (20 mL) to quench the reaction.

Concentrate the mixture under reduced pressure to remove most of the acetonitrile.

Extract the aqueous phase with ethyl acetate (4 x 10 mL).

Combine the organic extracts and dry over magnesium sulfate.

Filter and concentrate the solution under reduced pressure to obtain the crude solid product.

[2]
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Synthesis

Workup

Dissolve 3-aminobenzonitrile
in anhydrous acetonitrile

Add nitrite/iodine solution
to aminobenzonitrile solution

Prepare solution of
tert-butyl nitrite and iodine

Heat at 60°C
for 25 minutes

Quench with saturated
sodium thiosulfate

Reaction
Completion Concentrate to remove

acetonitrile
Extract with
ethyl acetate

Dry organic extracts
with MgSO4 Filter and concentrate Crude 3-Iodobenzonitrile

Suzuki Coupling Heck Coupling Sonogashira Coupling
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+ Base

Pd catalyst

Alkene
+ Base

Pd catalyst

Terminal alkyne
+ Base + Cu(I) cocatalyst

Pd catalyst

Arylbenzonitrile Styrenylbenzonitrile Alkynylbenzonitrile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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